Cas no 920754-84-3 (Benzene, 1,2,3,4-tetrakis[2-(trimethylsilyl)ethynyl]-)

• Product Name: Benzene, 1,2,3,4-tetrakis[2-(trimethylsilyl)ethynyl]-
• CAS No: 920754-84-3
• MF: C₂₆H₃₈Si₄
• MW: 462.921930789948
• CID: 755245
• PubChem ID: 71423885
• Update Time: 2025-04-19

Benzene, 1,2,3,4-tetrakis[2-(trimethylsilyl)ethynyl]- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1,2,3,4-tetrakis[2-(trimethylsilyl)ethynyl]-
• trimethyl-[2-[2,3,4-tris(2-trimethylsilylethynyl)phenyl]ethynyl]silane
• 920754-84-3
• [Benzene-1,2,3,4-tetrayltetra(ethyne-2,1-diyl)]tetrakis(trimethylsilane)
• DTXSID10842690

• Inchi： 1S/C26H38Si4/c1-27(2,3)19-15-23-13-14-24(16-20-28(4,5)6)26(18-22-30(10,11)12)25(23)17-21-29(7,8)9/h13-14H,1-12H3
• InChI Key： ZNYIPMRFALJBDW-UHFFFAOYSA-N
• SMILES： [Si](C#CC1C(C#C[Si](C)(C)C)=CC=C(C#C[Si](C)(C)C)C=1C#C[Si](C)(C)C)(C)(C)C

Computed Properties

• Exact Mass: 462.20505735g/mol
• Monoisotopic Mass: 462.20505735g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 811
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų